2-amino-4-(3-methoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-methoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C21H16N2O2/c1-24-15-7-4-6-14(11-15)19-17-10-9-13-5-2-3-8-16(13)20(17)25-21(23)18(19)12-22/h2-11,19H,23H2,1H3
• InChI Key: QMOAGEFZQCHUSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• CAS RN: 149550-57-2

Description

“2-amino-4-(3-methoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile” is a chemical compound with the linear formula C21H16N2O2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a linear formula of C21H16N2O2. The compound has a molecular weight of 328.374.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3, a boiling point of 560.5±50.0 °C at 760 mmHg, and a flash point of 292.8±30.1 °C. It has 4 H bond acceptors, 2 H bond donors, and 3 freely rotating bonds.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Lukashenko et al. (2020) detailed the synthesis of various benzo[h]chromene derivatives, including compounds similar to 2-amino-4-(3-methoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile. This work highlights the complex chemical reactions involved in creating such compounds, demonstrating their potential in organic chemistry and material science (Lukashenko et al., 2020).

Biomedical Research

• Haiba et al. (2016) conducted research on the inhibitory activity of benzo[h]chromene derivatives in human glioblastoma cells. They synthesized and evaluated the cytotoxic activity of compounds closely related to this compound, indicating its potential use in cancer research (Haiba et al., 2016).

Material Science and Catalysis

• In a 2014 study, El-Maghraby synthesized substituted benzo[h]chromene derivatives, including structures akin to the compound . This research highlights the application of these compounds in material science, potentially in the development of new catalysts or functional materials (El-Maghraby, 2014).

Potential in Imaging Techniques

• Gao et al. (2010) explored the synthesis of carbon-11-labeled 4-aryl-4H-chromenes, which are structurally related to this compound. Their work suggests potential applications in positron emission tomography (PET) imaging for cancer diagnosis and research (Gao et al., 2010).

Environmental Applications

• Sinha et al. (2013) utilized a benzo[h]chromene derivative as a ‘Turn On’ fluorescence chemosensor for the selective detection of Pb2+. This indicates the potential of similar compounds, like this compound, in environmental monitoring and pollution detection (Sinha et al., 2013).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. Buyers are responsible for confirming product identity and/or purity.

Mechanism of Action

Target of Action

It’s known that similar compounds have shown activity against certain bacteria and fungi .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes that inhibit the growth of certain bacteria and fungi .

Biochemical Pathways

Similar compounds are known to interfere with the normal functioning of certain bacteria and fungi, leading to their inhibition .

Result of Action

Similar compounds have been shown to inhibit the growth of certain bacteria and fungi .